Cas no 916256-64-9 (Hexanoic acid, 3-(aminomethyl)-, methyl ester, hydrochloride (1:1))

• Product Name: Hexanoic acid, 3-(aminomethyl)-, methyl ester, hydrochloride (1:1)
• CAS No: 916256-64-9
• MF: C₈H₁₈ClNO₂
• MW: 195.68702173233
• CID: 4314198
• PubChem ID: 53629151
• Update Time: 2025-04-24

Hexanoic acid, 3-(aminomethyl)-, methyl ester, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 3-(aminomethyl)-, methyl ester, hydrochloride (1:1)
• 916256-64-9
• CEJXYGMKXUDMLP-UHFFFAOYSA-N
• ethyl-4-amino-3-propylbutyrate hydrochloride
• DB-193412
• DB-220729
• ethyl 3-(aminomethyl)hexanoate hydrochloride
• 3-(Aminomethyl)hexanoic acid ethyl ester hydrochloride
• 916256-79-6

• Inchi： 1S/C8H17NO2.ClH/c1-3-4-7(6-9)5-8(10)11-2;/h7H,3-6,9H2,1-2H3;1H
• InChI Key： ZBWFYHVAGHRRCI-UHFFFAOYSA-N
• SMILES： C(CN)(CCC)CC(=O)OC.Cl

Computed Properties

• Exact Mass: 209.1182566Da
• Monoisotopic Mass: 209.1182566Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 126
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives